Cas no 2172089-97-1 ({2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine)

• Product Name: {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine
• CAS No: 2172089-97-1
• MF: C₁₁H₁₃F₄NO
• MW: 251.220637083054
• CID: 6446721
• PubChem ID: 165599854
• Update Time: 2025-06-10

{2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine
• {[2-fluoro-4-(trifluoromethoxy)phenyl]methyl}(propan-2-yl)amine
• EN300-1591725
• 2172089-97-1

• Inchi： 1S/C11H13F4NO/c1-7(2)16-6-8-3-4-9(5-10(8)12)17-11(13,14)15/h3-5,7,16H,6H2,1-2H3
• InChI Key： QGYHISHPGFTJDX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(C)C)OC(F)(F)F

Computed Properties

• Exact Mass: 251.09332669g/mol
• Monoisotopic Mass: 251.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Additional information on {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine

Professional Introduction to Compound with CAS No. 2172089-97-1 and Product Name: {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine

Compound with the CAS number 2172089-97-1 and the product name {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates both fluorine and trifluoromethoxy substituents, which are known for their ability to enhance metabolic stability and binding affinity to biological targets.

The {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine moiety is particularly noteworthy, as it combines a fluorinated aromatic ring system with an amine functional group. This combination has been strategically designed to optimize interactions with biological receptors, making it a promising candidate for the development of novel therapeutic agents. The presence of fluorine atoms in the molecule not only improves its pharmacokinetic properties but also allows for fine-tuning of its pharmacological activity through structural modifications.

Recent research in the field of drug discovery has highlighted the importance of fluorinated compounds in developing next-generation pharmaceuticals. Studies have demonstrated that fluorine atoms can significantly enhance the potency and selectivity of drug molecules by influencing their electronic properties and binding interactions. In particular, the {trifluoromethoxy} group has been shown to improve lipophilicity and metabolic resistance, which are critical factors for drug efficacy and duration of action.

The synthesis of {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These techniques not only facilitate the introduction of fluorine and trifluoromethoxy groups but also enable the incorporation of other functional moieties that may enhance biological activity.

In terms of biological activity, preliminary studies on {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine have revealed promising results in several therapeutic areas. The compound exhibits inhibitory effects on various enzymes and receptors, suggesting its potential as a lead molecule for drugs targeting neurological disorders, inflammatory diseases, and cancer. The amine group in the molecule provides a scaffold for further derivatization, allowing researchers to explore different analogs with tailored pharmacological profiles.

The role of computational chemistry in optimizing drug candidates like {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify potential binding sites on biological targets. These insights have guided experimental efforts toward rational drug design, reducing the time and cost associated with traditional trial-and-error approaches. By integrating experimental data with computational predictions, researchers can accelerate the development of novel therapeutics that are both effective and safe.

The environmental impact of fluorinated compounds is another important consideration in their development and application. While these compounds offer numerous advantages in terms of pharmacological efficacy, their persistence in the environment raises concerns about long-term ecological effects. To address this issue, researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally, efforts are underway to develop biodegradable fluorinated derivatives that can mitigate environmental risks without compromising therapeutic benefits.

The future prospects for {2-fluoro-4-(trifluoromethoxy)phenylmethyl}(propan-2-yl)amine and similar compounds remain highly promising. As our understanding of molecular interactions continues to evolve, new opportunities will arise for designing more sophisticated drug molecules with improved target specificity and reduced side effects. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential in translating these advancements into tangible therapeutic outcomes for patients worldwide.